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Compound of Interest

Compound Name: Soprophor 4D384

Cat. No.: B1180217

Audience: Researchers, scientists, and drug development professionals.

Introduction

Soprophor 4D384 is a versatile anionic surfactant, chemically identified as an ammonium salt
of poly(oxy-1,2-ethanediyl), a-sulfo-w-[2,4,6-tris(1-phenylethyl)phenoxy].[1] It is widely
recognized in the agricultural industry for its exceptional emulsification and dispersion
capabilities.[1][2][3][4][5][6] This document provides detailed application notes and
experimental protocols for the use of Soprophor 4D384 in various agrochemical formulations,
including Suspension Concentrates (SC), Emulsion Concentrates (EC), Microemulsions (ME),
and Suspoemulsions (SE).[1][7] Its primary function is to stabilize these formulations, ensuring
the uniform distribution of active ingredients and enhancing their bioavailability and efficacy.[1]

Physicochemical Properties

A clear understanding of the physicochemical properties of Soprophor 4D384 is essential for
its effective application in formulation development.
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Property Value Reference

Chemical Identity Polyary!phenyl ether sulphate, B[]
ammonium salt

lonic Nature Anionic [1][8]

Appearance Viscous liquid to paste [1][8][10]

Density Approximately 1.13 g/cm3 [1]8]

pH (5% in water) 3.0-7.0 [8]

Solubility Soluble in water :?md most (EI[L0]
polar and aromatic solvents

Flash Point >=100 °C [8]

Pour Point 15.0°C [8]

Moisture Content <=1.0% [8]

Shelf Life 12 Months [8]

Applications in Agrochemical Formulations

Soprophor 4D384 is a key component in various agrochemical formulations due to its ability to

provide both electrostatic and steric stabilization.[1] This dual-action mechanism is particularly

effective in preventing the agglomeration of particles and maintaining the long-term stability of

complex formulations.

Suspension Concentrates (SC)

In SC formulations, Soprophor 4D384 acts as a multipurpose dispersing agent, preventing the

settling and aggregation of solid active ingredient particles suspended in water.[8][9][10]

Example Formulation of a Herbicide Suspension Concentrate:
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Component Function Concentration (% wiw)
Herbicide (e.g., Atrazine) Active Ingredient 40.0 - 50.0

Soprophor 4D384 Dispersing Agent 1.0-2.0[11]

Atlox 4913 Dispersing Agent 2.0[11]
1,2-Propyleneglycol Antifreeze 3.0[11]

Antifoam A Defoaming Agent 0.3[11]

Proxel GXL Preservative 0.03[11]

Rhodopol 23 Thickener 0.12[11]

Water Carrier To 100

Emulsion Concentrates (EC) and Microemulsions (ME)

Soprophor 4D384 is an effective emulsifier in EC and ME formulations, enabling the stable
dispersion of a water-immiscible organic phase (containing the active ingredient) in water.[1][7]

Suspoemulsions (SE)

SE formulations are complex systems containing both solid and liquid active ingredients
dispersed in an agueous phase. Soprophor 4D384 is crucial for stabilizing these multi-phase
systems, preventing both sedimentation of the solid particles and coalescence of the liquid
droplets.[1][7] In a study involving a fenoxaprop-ethyl suspoemulsion, the use of Soprophor
4D384 resulted in improved dispersion stability and a bioactivity retention of over 90% after 6
months.[1]

Nanoemulsions and Mini-emulsions

In advanced applications, Soprophor 4D384 is utilized in the preparation of stable
nanoemulsions and mini-emulsions for targeted delivery of active ingredients.[1] It effectively
reduces the interfacial tension between the oil and water phases, allowing for the formation of
fine droplets and enhancing long-term stability.[1]

Experimental Protocols
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The following are detailed protocols for key experiments to evaluate the performance of
Soprophor 4D384 in agrochemical formulations.

Protocol 1: Preparation of a Suspension Concentrate
(SC)

Objective: To prepare a stable SC formulation of a solid, water-insoluble pesticide using
Soprophor 4D384 as a dispersant.

Materials:

Active Ingredient (e.g., Atrazine)

e Soprophor 4D384

o Co-dispersant (e.g., Atlox 4913)

o Antifreeze (e.g., 1,2-Propyleneglycol)
o Defoamer (e.g., Antifoam A)

e Preservative (e.g., Proxel GXL)

e Thickener (e.g., Rhodopol 23)

e Deionized Water

o Bead mill or similar grinding equipment
e High-shear mixer

Procedure:

e Aqueous Phase Preparation: In a suitable vessel, combine the deionized water, antifreeze,
and preservative. Mix until fully dissolved.

o Dispersant Addition: While stirring, add Soprophor 4D384 and the co-dispersant to the
agueous phase. Continue mixing until a homogeneous solution is obtained.
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» Active Ingredient Dispersion: Slowly add the solid active ingredient to the aqueous phase
under continuous agitation with a high-shear mixer. Mix until the active ingredient is fully
wetted.

o Wet Milling: Transfer the dispersion to a bead mill. Mill the suspension until the desired
particle size is achieved (typically 1-5 microns).

o Final Formulation: Transfer the milled suspension to a mixing vessel. While gently stirring,
add the defoamer and the pre-hydrated thickener. Continue mixing until the formulation is
homogeneous.
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Caption: Process for evaluating emulsion stability.
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Conclusion

Soprophor 4D384 is a high-performance anionic surfactant that plays a critical role in the
formulation of stable and effective agrochemical products. Its versatile emulsifying and
dispersing properties make it suitable for a wide range of formulation types. The protocols
outlined in this document provide a framework for the development and evaluation of
agrochemical formulations incorporating Soprophor 4D384, enabling researchers and
formulation scientists to optimize product performance and stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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